
Onitin 2'-O-glucoside: A Technical Overview of a
Pterosin Family Sesquiterpenoid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Onitin 2'-O-glucoside

Cat. No.: B15592964 Get Quote

For Researchers, Scientists, and Drug Development Professionals

December 11, 2025

Abstract
Onitin 2'-O-glucoside is a naturally occurring sesquiterpenoid belonging to the pterosin class,

a group of compounds primarily found in ferns of the Pteridaceae family. First identified in

Onychium japonicum, this glycoside and its aglycone, onitin, are part of a broader family of

indanone derivatives that have garnered scientific interest for their diverse biological activities.

This technical guide provides a comprehensive overview of Onitin 2'-O-glucoside, its

relationship to other pterosins, its hypothetical biosynthetic pathway, and relevant experimental

protocols for its study. While specific quantitative biological data for Onitin 2'-O-glucoside is

not extensively available in public literature, this guide compiles information on related

pterosins to provide a foundational understanding for future research and drug development

endeavors.

Introduction to Onitin 2'-O-glucoside and Pterosins
Onitin 2'-O-glucoside is a sesquiterpenoid glycoside isolated from the herbs of Onychium

japonicum[1]. It is structurally characterized by an onitin aglycone linked to a glucose moiety via

an O-glycosidic bond. The onitin core is a substituted 1-indanone, a common structural feature

of the pterosin family.
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Pterosins are a class of sesquiterpenoids based on the illudane skeleton. They are notable for

their presence in bracken ferns (Pteridium aquilinum) and other members of the Pteridaceae

family[2]. These compounds have been investigated for a range of biological activities,

including anti-inflammatory, neuroprotective, and antidiabetic properties. The glycosylation of

pterosins, as seen in Onitin 2'-O-glucoside, can significantly impact their solubility, stability,

and bioavailability, making them interesting candidates for further pharmacological

investigation.

Physicochemical Properties
A summary of the key physicochemical properties of Onitin and its 2'-O-glucoside is presented

in Table 1. This data is essential for understanding the compound's behavior in biological

systems and for the development of analytical methods.

Property Onitin Onitin 2'-O-glucoside

IUPAC Name

4-hydroxy-6-(2-

hydroxyethyl)-2,2,5,7-

tetramethyl-3H-inden-1-one

4-hydroxy-2,2,5,7-tetramethyl-

6-[2-[(2R,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxyethyl]-3H-inden-1-one

Molecular Formula C₁₅H₂₀O₃ C₂₁H₃₀O₈

Molecular Weight 248.32 g/mol 410.46 g/mol

CAS Number 53823-02-2 76947-60-9

Appearance Data not available Data not available

Solubility Data not available
Soluble in DMSO, Pyridine,

Methanol, Ethanol

Relationship to Other Pterosins and Biosynthesis
Pterosins are biosynthesized from the cyclization of farnesyl pyrophosphate (FPP), a C15

isoprenoid precursor, into the tricyclic illudane skeleton. This initial step is catalyzed by a

sesquiterpene synthase. Subsequent oxidative modifications, likely mediated by cytochrome

P450 monooxygenases, lead to the diverse range of pterosin aglycones, including onitin. The
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final step in the formation of Onitin 2'-O-glucoside is the glycosylation of the onitin aglycone, a

reaction catalyzed by a UDP-glycosyltransferase (UGT).

The structural relationship and biosynthetic pathway can be visualized as a progression from a

common precursor to a variety of structurally related compounds with potentially different

biological activities.
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Air-dried and powdered
Onychium japonicum

Extraction with 80% Methanol

Partition with Ethyl Acetate

Crude Ethyl Acetate Extract

Silica Gel Column Chromatography
(Gradient elution: Chloroform-Methanol)

Collect and Combine Fractions
(TLC monitoring)

Sephadex LH-20 Column Chromatography
(Methanol)

Fractions containing glycosides

Preparative HPLC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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